Cas no 2172015-47-1 (1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172015-47-1
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• CID: 6360983
• PubChem ID: 165590614
• Update Time: 2025-10-30

1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172015-47-1
• EN300-1593741
• 1-[2-(dimethylamino)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C9H17N5O2/c1-13(2)4-5-14-7(6-16-3)8(9(10)15)11-12-14/h4-6H2,1-3H3,(H2,10,15)
• InChI Key： FUZHUJQPOBKMSP-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=O)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 227.13822480g/mol
• Monoisotopic Mass: 227.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

1-2-(Dimethylamino)ethyl-5-(Methoxymethyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 2172015-47-1)

1-2-(Dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172015-47-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and functional groups, which confer it with a range of potential therapeutic applications. The compound's structure includes a dimethylamino group, a methoxymethyl substituent, and a carboxamide moiety, all of which play crucial roles in its biological activity and pharmacological properties.

The triazole ring is a well-known motif in medicinal chemistry due to its ability to enhance the stability and bioavailability of drug molecules. The presence of this ring in 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit enhanced stability and resistance to metabolic degradation, making it a promising candidate for drug development. Additionally, the dimethylamino group can contribute to the compound's lipophilicity and solubility, which are important factors in determining its pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the antiviral activity of 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide have yielded promising results. Studies have demonstrated that this compound can inhibit the replication of several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

In addition to its anti-inflammatory and antiviral properties, 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer research. In vitro studies using cancer cell lines have indicated that this compound can induce apoptosis and inhibit cell proliferation. These findings suggest that it may have potential as an anticancer agent, particularly for treating solid tumors such as breast cancer and colon cancer.

The pharmacokinetic profile of 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, toxicology studies have shown that it has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide critical insights into the compound's therapeutic window and potential side effects.

In conclusion, 1-2-(dimethylamino)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172015-47-1) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicine. As research continues to advance our understanding of this compound's potential benefits and mechanisms of action, it holds significant promise for improving patient outcomes in multiple disease conditions.